N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)benzamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]benzamide
• InChI: InChI=1S/C17H15NO2S/c19-15(10-18-17(20)12-6-2-1-3-7-12)14-11-21-16-9-5-4-8-13(14)16/h1-9,11,15,19H,10H2,(H,18,20)
• InChI Key: HJPHGKGLZGHSHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC(C2=CSC3=CC=CC=C32)O
• Molecular Formula: C17H15NO2S
• Molecular Weight: 297.4 g/mol

Description

Benzo[b]thiophene is a heterocyclic compound. It’s a key starting compound for a series of heterocyclization reactions to produce thiophene, pyridine, pyrimidine and pyran derivatives.

Synthesis Analysis

A hybrid pharmacophore approach was applied to design and synthesize a series of benzo[b]thiophene-diaryl urea derivatives. The 4,5,6,7-tetrahydrobenzo[b]thiophene derivative reacted with benzoylisothiocyanate to give N-benzoylthiourea derivative.

Molecular Structure Analysis

The molecules show weak intermolecular C–H···O interactions utilizing the keto group in addition to hydrogen bonding including hydroxyl and amino groups. π–π stacking interactions between phenyl and benzothiazole rings are observed in the crystal packing.

Chemical Reactions Analysis

The 4,5,6,7-tetrahydrobenzo[b]thiophene derivative underwent ready cyclization to give the tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine derivative.

Scientific Research Applications

Serotoninergic Activity

Compounds with benzothiophene structures have been evaluated for their affinity on serotoninergic receptors, which could have implications in neuroscience and pharmacology.

Intramolecular Energy Transfer

Benzothiophene derivatives have been studied for their photophysical properties, particularly in light emission and energy transfer processes.

DNA Interaction Studies

Some benzothiophene compounds have been used in thermal denaturation studies of DNA, which is significant for understanding DNA stability and interactions.

Antifungal Agents

Certain benzothiophene derivatives have shown potential as antifungal agents, which could be valuable in medical and agricultural applications.

Organic Synthesis

Benzothiophene structures have been synthesized for use in organic chemistry reactions, such as Sonogashira coupling, which is a key reaction in the synthesis of complex organic molecules.

Mechanism of Action

The mechanism of action of such newly designed ligands could be the same or different from that of the parent molecules. Molecular docking studies revealed that one of the compounds can bind well to the active site of VEGFR2 receptor.

Future Directions

The development of benzo[b]thiophene derivatives is a promising area of research, with potential applications in medicinal chemistry. Further optimization and exploration of these compounds could lead to the development of new therapeutic agents.